Cas no 57668-61-8 (Benzene,1,1'-(4-bromobutylidene)bis[4-fluoro-)

• Product Name: Benzene,1,1'-(4-bromobutylidene)bis[4-fluoro-
• CAS No: 57668-61-8
• MF: C₁₆H₁₅BrF₂
• MW: 325.19111084938
• CID: 376927
• PubChem ID: 93763
• Update Time: 2025-04-19

Benzene,1,1'-(4-bromobutylidene)bis[4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-(4-bromobutylidene)bis[4-fluorobenzene]
• 1-[4-bromo-1-(4-fluorophenyl)butyl]-4-fluorobenzene
• EINECS 260-890-3
• SCHEMBL5864161
• UNII-Z7ZG44C3HP
• 1,1'-(4-Bromobutylidene)bis(4-fluorobenzene)
• 4,4-bis(4-fluorophenyl)butyl bromide
• BENZENE, 1,1'-(4-BROMOBUTYLIDENE)BIS(4-FLUORO-
• 57668-61-8
• Z7ZG44C3HP
• NS00052542
• DTXSID30206371
• AJHQYQYRIDMWON-UHFFFAOYSA-N
• DB-322487
• DTXCID30128862
• Benzene,1,1'-(4-bromobutylidene)bis[4-fluoro-

• Inchi： 1S/C16H15BrF2/c17-11-1-2-16(12-3-7-14(18)8-4-12)13-5-9-15(19)10-6-13/h3-10,16H,1-2,11H2
• InChI Key： AJHQYQYRIDMWON-UHFFFAOYSA-N
• SMILES： BrCCCC(C1C=CC(=CC=1)F)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 324.03300
• Monoisotopic Mass: 324.032519
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.3

Experimental Properties

• Density: 1.35
• Boiling Point: 379.4°C at 760 mmHg
• Flash Point: 183.3°C
• Refractive Index: 1.554
• PSA: 0.00000
• LogP: 5.27180